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Compound of Interest

Compound Name: C.I. Pigment Red 52, disodium salt

Cat. No.: B1497102 Get Quote

Application Notes and Protocols for C.I. Pigment
Red 52
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling and disposal of C.I.

Pigment Red 52 in a laboratory setting. Adherence to these guidelines is crucial to minimize

risks and ensure a safe working environment.

Hazard Identification and Quantitative Data
C.I. Pigment Red 52 is an azo pigment. While specific toxicological data for C.I. Pigment Red

52 is not consistently available across all safety data sheets (SDS), related compounds and

general knowledge of azo dyes suggest potential hazards. Some sources indicate that it may

cause genetic defects, damage fertility or the unborn child, and is very toxic to aquatic life with

long-lasting effects[1]. Other sources classify it with potential for acute oral and inhalation

toxicity, serious eye irritation, and specific target organ toxicity after repeated exposure[2].

Table 1: Quantitative Safety Data for C.I. Pigment Red 52 and Structurally Related Compounds

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1497102?utm_src=pdf-interest
https://aksci.com/sds/O859_SDS.pdf
https://www.kochcolor.com/PDF%20Collection/SDS%20Files/2000-SDS/sds-magenta-srb-2995-liq-us-en-v3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1497102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source / Compound

Acute Oral Toxicity (LD50) No data available C.I. Pigment Red 52

Acute Inhalation Toxicity

(LC50)
No data available C.I. Pigment Red 52

No Observed Adverse Effect

Level (NOAEL)
1000 mg/kg bw/day

Acid Red 52 (13-week, oral, rat

study)[3]

Water Solubility 17.4 mg/L at 23°C Pigment Red 52:2[4]

Safe Handling Protocols
Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling C.I. Pigment Red 52 to prevent exposure.

Eye Protection: Wear splash-resistant safety goggles. An emergency eyewash fountain

should be readily accessible[5].

Hand Protection: Wear appropriate chemical-resistant gloves[5].

Body Protection: Wear a lab coat or appropriate chemical-resistant clothing[5].

Respiratory Protection: Use in a well-ventilated area. If dust generation is unavoidable, a

NIOSH/OSHA approved respirator is required[6][7].

Engineering Controls
Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation of dust or aerosols[2].

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

substances like strong oxidizing agents[7][8].

General Hygiene Practices
Avoid contact with skin, eyes, and clothing[1].
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Wash hands thoroughly after handling[1][2].

Do not eat, drink, or smoke in the laboratory[1][2].

Remove contaminated clothing and PPE before entering eating areas[2].

Experimental Protocols
Protocol for a Small Spill (Solid)

Evacuate and Ventilate: If safe to do so, evacuate unnecessary personnel from the

immediate area and ensure adequate ventilation.

Don PPE: Wear the appropriate PPE as described in section 2.1.

Containment: Prevent further spread of the powder.

Clean-up: Carefully sweep or vacuum the spilled material into a suitable, labeled disposal

container. Avoid generating dust[7]. Use a wet clean-up technique if necessary to minimize

dust.

Decontamination: Decontaminate the spill area with soap and water.

Disposal: Dispose of the waste as described in section 4.0.

Protocol for a Large Spill (Solid)
Evacuate and Secure: Evacuate the area immediately and restrict access.

Notify Safety Officer: Inform the laboratory safety officer or emergency response team.

Ventilate: If it is safe, increase ventilation to the area.

Containment: Dike the spill to prevent it from spreading[5].

Clean-up: Follow the instructions of the emergency response team. This may involve using

an absorbent material like sand or diatomite to cover the spill before collection[2].
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Disposal: All contaminated materials must be placed in sealed, labeled containers for

disposal according to institutional and regulatory guidelines.

Disposal Protocol
All waste containing C.I. Pigment Red 52 must be treated as hazardous waste.

Waste Collection: Collect all waste, including contaminated PPE and cleaning materials, in a

clearly labeled, sealed container.

Labeling: The container must be labeled as "Hazardous Waste" and include the name "C.I.

Pigment Red 52".

Storage: Store the waste container in a designated hazardous waste accumulation area.

Disposal: Arrange for disposal through a licensed hazardous waste disposal company. Do

not discharge into drains or the environment[2][8]. Some procedures may allow for

incineration in a chemical incinerator equipped with an afterburner and scrubber, after mixing

with a combustible solvent. Always consult and adhere to local, state, and federal

regulations[1][8].

Visualizations

Safe Handling Workflow
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Caption: Workflow for the safe handling of C.I. Pigment Red 52.
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Disposal Protocol

Collect Waste:
- Contaminated PPE

- Spilled Material
- Empty Containers

Label as Hazardous Waste:
- 'Hazardous Waste'

- 'C.I. Pigment Red 52'
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Dispose via Licensed Contractor
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Caption: Protocol for the proper disposal of C.I. Pigment Red 52 waste.

Potential Metabolic Pathway of Azo Dyes

Azo Dye
(e.g., C.I. Pigment Red 52)

Metabolic Reduction
(e.g., by gut or skin bacteria)

Aromatic Amines
(Potentially Toxic)

Click to download full resolution via product page

Caption: General metabolic pathway of azo dyes leading to potentially harmful aromatic

amines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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